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Compound of Interest

Compound Name: Oxolane;trichloroalumane

Cat. No.: B062454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Oxolane;trichloroalumane. Adherence to these procedures is essential for ensuring

laboratory safety and operational integrity.

Personal Protective Equipment (PPE)
When handling Oxolane;trichloroalumane, a comprehensive personal protective equipment

regimen is mandatory to prevent exposure to this hazardous substance. The required PPE

includes:

Eye Protection: Chemical splash goggles are required. For operations with a higher risk of

splashing, a face shield must be worn in addition to goggles.[1]

Hand Protection: Use chemical-resistant gloves. It is recommended to consult the glove

manufacturer's chemical resistance guide to ensure the selected gloves are appropriate for

both Oxolane (Tetrahydrofuran) and acidic compounds that may be formed from the

trichloroalumane component.[2]

Body Protection: A flame-retardant lab coat must be worn and fully buttoned.[3]

Footwear: Closed-toe and closed-heel shoes are mandatory.[1]
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Respiratory Protection: All work with Oxolane;trichloroalumane must be conducted in a

certified chemical fume hood to avoid inhalation of vapors.[1][2] In situations where a fume

hood is not available or insufficient, a NIOSH-approved respirator with appropriate cartridges

for organic vapors and acid gases should be used.[4]

Hazard Summary and Data
Oxolane;trichloroalumane is a complex with significant hazards primarily derived from its

components. Oxolane (Tetrahydrofuran) is a highly flammable liquid and can form explosive

peroxides upon storage, especially when exposed to air and light.[3][5] The trichloroalumane

component is expected to be highly reactive, particularly with moisture.

Property Data Source

CAS Number 192656-42-1 Chemsrc[5]

Density
0.953 g/mL at 25°C (for

Oxolane)
Chemsrc[5]

Boiling Point 65°C (for Oxolane) Chemsrc[5]

Primary Hazards
Highly flammable, Peroxide

former, Irritant
Multiple[3][4]

Incompatibility
Water, Strong oxidizing agents,

Acids
Multiple[6]

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Inspection:

Verify Chemical Identity: Confirm the chemical is Oxolane;trichloroalumane by checking

the container label for the name and CAS number (192656-42-1).

Inspect for Peroxides: Before use, visually inspect the container for the formation of crystals,

which could indicate dangerous peroxide formation.[1] If crystals are present, do not handle

the container and contact your institution's Environmental Health and Safety (EHS) office
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immediately.[1][7] For older containers or if there is any doubt, test for peroxides using

peroxide test strips.

Work Area Setup: Ensure a certified chemical fume hood is operational.[2] Remove all

ignition sources from the work area, including open flames, hot plates, and spark-producing

equipment.[3] Have a chemical spill kit and a Class B fire extinguisher readily accessible.

3.2. Chemical Handling:

Don PPE: Put on all required personal protective equipment as detailed in Section 1.

Inert Atmosphere: When possible, handle the chemical under an inert atmosphere (e.g.,

nitrogen or argon) to minimize exposure to air and moisture.

Dispensing: Use clean, dry, and compatible equipment for transferring the chemical. Ground

and bond containers during transfer to prevent static discharge.[3]

Heating: If heating is necessary, use a controlled heating source such as a heating mantle

with a temperature controller. Do not use open flames.

Post-Handling: Tightly seal the container immediately after use. Clean the work area and any

equipment used.

Disposal Plan
All waste containing Oxolane;trichloroalumane must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste in a dedicated, properly labeled, and sealed hazardous waste

container.

Do not mix this waste with other waste streams, especially aqueous waste, due to the

violent reaction of the trichloroalumane component with water.

Contaminated solid waste (e.g., gloves, paper towels) should be collected in a separate,

clearly labeled hazardous waste bag.[1]
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Labeling: Label all waste containers with "Hazardous Waste" and the full chemical name:

"Oxolane;trichloroalumane".

Storage: Store waste containers in a designated satellite accumulation area that is cool, dry,

and well-ventilated, away from incompatible materials.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

EHS office.

Emergency Procedures
5.1. Spills:

Small Spills (in a fume hood):

Alert others in the immediate area.

Use a spill kit with absorbent materials that are compatible with flammable liquids and

acidic compounds.

Collect the absorbed material in a sealed container and label it as hazardous waste.

Large Spills (or any spill outside a fume hood):

Evacuate the laboratory immediately.

Alert your supervisor and call your institution's emergency number.

Prevent entry to the affected area.

5.2. Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]
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Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow for safely handling

Oxolane;trichloroalumane, from preparation to emergency response.

Caption: Workflow for handling Oxolane;trichloroalumane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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